Cas no 148396-36-5 (3-Pyrrolidineaceticacid, 5-[[[4'-(aminoiminomethyl)[1,1'-biphenyl]-4-yl]oxy]methyl]-2-oxo-,(3S,5S)-)

• Product Name: 3-Pyrrolidineaceticacid, 5-[[[4'-(aminoiminomethyl)[1,1'-biphenyl]-4-yl]oxy]methyl]-2-oxo-,(3S,5S)-
• CAS No: 148396-36-5
• MF: C₂₀H₂₁N₃O₄
• MW: 367.398444890976
• CID: 147941
• PubChem ID: 66000
• Update Time: 2025-10-31

3-Pyrrolidineaceticacid, 5-[[[4'-(aminoiminomethyl)[1,1'-biphenyl]-4-yl]oxy]methyl]-2-oxo-,(3S,5S)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidineaceticacid, 5-[[[4'-(aminoiminomethyl)[1,1'-biphenyl]-4-yl]oxy]methyl]-2-oxo-,(3S,5S)-
• 2-[(3S,5S)-5-[[4-(4-carbamimidoylphenyl)phenoxy]methyl]-2-oxopyrrolidin-3-yl]acetic acid
• 3-Pyrrolidineaceticacid, 5-[[[4'-(aminoiminomethyl)[1,1'-biphenyl]-4-yl]oxy]methyl]-2-oxo-,(3S...
• BIBU52
• BIBU-52
• C20H21N3O4
• Fradafiban
• fradafibanum
• UNII-DQ0H2B8YKN
• CS-6679
• HY-101720
• 5-((((4'-aminoiminomethyl)-(1,1'-biphenyl)-4-yl)oxy)methyl)-2-oxo-3-pyrrolidineacetic acid
• (3S,5S)-5-(((4'-Amidino-4-biphenylyl)oxy)methyl)-2-oxo-3-pyrrolidineacetic acid
• Q27140414
• (3S-trans)-5-[[[4'-(aminoiminomethyl)[1,1'-biphenyl]-4-yl]oxy]methyl]-2-oxo-3-pyrrolidineacetic acid
• Fradafiban [INN]
• SCHEMBL380350
• CHEMBL3085474
• DQ0H2B8YKN
• DTXSID70163979
• 148396-36-5
• MWX
• NS00069200
• [(3S,5S)-5-{[(4'-carbamimidoyl[1,1'-biphenyl]-4-yl)oxy]methyl}-2-oxopyrrolidin-3-yl]acetic acid
• CHEBI:73266
• [(3S,5S)-5-{[(4'-carbamimidoylbiphenyl-4-yl)oxy]methyl}-2-oxopyrrolidin-3-yl]acetic acid
• DB06472
• AKOS040733193
• (3S-trans)-5-(((4'-(aminoiminomethyl)(1,1'-biphenyl)-4-yl)oxy)methyl)-2-oxo-3-pyrrolidineacetic acid
• DA-53406
• ((3S,5S)-5-(((4'-carbamimidoylbiphenyl-4-yl)oxy)methyl)-2-oxopyrrolidin-3-yl)acetic acid
• DTXCID0086470

• Inchi： 1S/C20H21N3O4/c21-19(22)14-3-1-12(2-4-14)13-5-7-17(8-6-13)27-11-16-9-15(10-18(24)25)20(26)23-16/h1-8,15-16H,9-11H2,(H3,21,22)(H,23,26)(H,24,25)/t15-,16-/m0/s1
• InChI Key： IKZACQMAVUIGPY-HOTGVXAUSA-N
• SMILES： O(C1C=CC(C2C=CC(C(=N)N)=CC=2)=CC=1)C[C@@H]1C[C@@H](CC(=O)O)C(N1)=O

Computed Properties

• Exact Mass: 367.15300
• Monoisotopic Mass: 367.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 126Ų

Experimental Properties

• PSA: 125.50000
• LogP: 3.12470

3-Pyrrolidineaceticacid, 5-[[[4'-(aminoiminomethyl)[1,1'-biphenyl]-4-yl]oxy]methyl]-2-oxo-,(3S,5S)- Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-Pyrrolidineaceticacid, 5-[[[4'-(aminoiminomethyl)[1,1'-biphenyl]-4-yl]oxy]methyl]-2-oxo-,(3S,5S)-

Research Brief on 3-Pyrrolidineaceticacid, 5-[[[4'-(aminoiminomethyl)[1,1'-biphenyl]-4-yl]oxy]methyl]-2-oxo-,(3S,5S)- (CAS: 148396-36-5)

This research brief provides an in-depth analysis of the latest advancements and studies related to the compound 3-Pyrrolidineaceticacid, 5-[[[4'-(aminoiminomethyl)[1,1'-biphenyl]-4-yl]oxy]methyl]-2-oxo-,(3S,5S)-, identified by CAS number 148396-36-5. This compound has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications and unique structural properties.

Recent studies have focused on the synthesis, characterization, and biological evaluation of this compound. Researchers have employed advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to elucidate its molecular structure and confirm its stereochemistry. The (3S,5S) configuration has been particularly noted for its role in enhancing the compound's binding affinity to specific biological targets.

One of the key areas of investigation has been the compound's interaction with enzymes and receptors involved in inflammatory and cardiovascular diseases. Preliminary in vitro studies have demonstrated promising inhibitory activity against certain proteases and kinases, suggesting potential applications in the treatment of conditions such as thrombosis and hypertension. Further in vivo studies are underway to validate these findings and assess the compound's pharmacokinetic and pharmacodynamic properties.

In addition to its therapeutic potential, the compound's synthetic pathway has been optimized to improve yield and purity. Recent publications highlight the use of green chemistry principles and catalytic methods to streamline the synthesis process, reducing environmental impact and cost. These advancements are critical for scaling up production for preclinical and clinical trials.

The safety profile of 3-Pyrrolidineaceticacid, 5-[[[4'-(aminoiminomethyl)[1,1'-biphenyl]-4-yl]oxy]methyl]-2-oxo-,(3S,5S)- has also been a subject of recent research. Toxicological studies in animal models have shown favorable results, with no significant adverse effects observed at therapeutic doses. However, further long-term studies are required to fully understand its safety and potential side effects.

In conclusion, the compound 3-Pyrrolidineaceticacid, 5-[[[4'-(aminoiminomethyl)[1,1'-biphenyl]-4-yl]oxy]methyl]-2-oxo-,(3S,5S)- (CAS: 148396-36-5) represents a promising candidate for drug development. Its unique structural features, combined with its biological activity and optimized synthesis, make it a valuable subject of ongoing research. Future studies will focus on advancing its clinical applications and exploring its mechanism of action in greater detail.